Cas no 1432621-18-5 (3-(3-fluoro-2-methoxyphenyl)propanenitrile)

3-(3-Fluoro-2-methoxyphenyl)propanenitrile is a fluorinated aromatic nitrile compound with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features include a fluorine substituent and a methoxy group on the phenyl ring, which enhance its reactivity and selectivity in organic transformations. The nitrile moiety offers versatility as a precursor for carboxylic acids, amides, or heterocycles. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic effects. High purity grades ensure consistent performance in coupling reactions and intermediate synthesis. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.
3-(3-fluoro-2-methoxyphenyl)propanenitrile structure
1432621-18-5 structure
Product Name:3-(3-fluoro-2-methoxyphenyl)propanenitrile
CAS No:1432621-18-5
MF:C10H10FNO
MW:179.190906047821
CID:5564633
PubChem ID:75406630
Update Time:2025-05-23

3-(3-fluoro-2-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, 3-fluoro-2-methoxy-
    • 3-(3-fluoro-2-methoxyphenyl)propanenitrile
    • Inchi: 1S/C10H10FNO/c1-13-10-8(5-3-7-12)4-2-6-9(10)11/h2,4,6H,3,5H2,1H3
    • InChI Key: WNNPYNLSHCHFBD-UHFFFAOYSA-N
    • SMILES: C1(CCC#N)=CC=CC(F)=C1OC

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Additional information on 3-(3-fluoro-2-methoxyphenyl)propanenitrile

3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile: A Comprehensive Overview

3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile (CAS No. 1432621-18-5) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, combines a fluorophenyl group with a methoxy substituent and a nitrile functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile involves a multi-step process that typically begins with the preparation of the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds in this compound. These methods not only enhance yield but also reduce reaction times, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile has shown promise in drug discovery. Its nitrile group can be readily converted into other functional groups, such as amides or esters, which are commonly found in pharmaceutical agents. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development. For example, derivatives of this compound have demonstrated selective cytotoxicity against cancer cell lines, suggesting its role in targeted therapy.

Another area where 3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile has made an impact is in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or fungicide. Field trials conducted in 2023 have shown promising results, with reduced crop damage and enhanced pest resistance observed when treated with formulations containing this compound.

Beyond its practical applications, 3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile serves as a valuable model compound for studying aromatic substitution reactions. Researchers have utilized it to investigate the regioselectivity and stereoselectivity of various substitution patterns under different reaction conditions. These studies contribute to our understanding of fundamental organic chemistry principles and pave the way for the design of more complex molecules.

In conclusion, 3-(3-Fluoro-2-Methoxyphenyl)Propanenitrile (CAS No. 1432621-18-5) stands out as a multifaceted compound with wide-ranging applications across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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